Cas no 52508-35-7 (Dikegulac Na)

Dikegulac Na (sodium salt of dikegulac) is a plant growth regulator primarily used to inhibit apical dominance and promote lateral branching in ornamental shrubs and nursery stock. Its mode of action involves interfering with auxin transport, leading to more compact and bushy plant growth. The compound is water-soluble, facilitating easy application via foliar sprays or irrigation systems. Dikegulac Na is valued for its targeted activity, low phytotoxicity at recommended doses, and effectiveness in shaping plants without compromising overall vigor. It is particularly useful in horticulture for achieving uniform canopy development and enhancing the aesthetic quality of commercially grown ornamentals.
Dikegulac Na structure
Dikegulac Na structure
Product Name:Dikegulac Na
CAS No:52508-35-7
MF:C12H17NaO7
MW:296.248955488205
CID:56253
PubChem ID:23667639
Update Time:2025-08-05

Dikegulac Na Chemical and Physical Properties

Names and Identifiers

    • Dikegulac sodium
    • 2,3:4,6-Di-O-isopropyliden-2-oxo-L-gulonic acid sodium salt
    • ACR-1139A
    • atrinal
    • cutlass
    • dikegulac (bsi,iso,ansi)
    • DIKEGULAC NA
    • ro7-6145
    • sodium 2,3:4,6-bis-O-(1-methylethylidene)-α-L-xylo-2-hexulofuranosonate
    • sodium 2,3:4,6-di-O-isopropylidene-α-L-xylo-2-hexulofuranosonate
    • Sodium dikegulac
    • sodium diprogulate
    • NCGC00164282-01
    • Tox21_112391
    • Tox21_112391_1
    • DTXSID2034540
    • Dikegulac [ANSI]
    • DIKEGULACSODIUM
    • Sodium 2,3:4,6-di-O-isopropylidene-alpha-L-xylo-2-hexulofuranosonate
    • RO-7-6145
    • NCGC00344572-01
    • Sodium 2,3:4,6-Di-O-isopropylidene-a-L-xylo-2-hexulofuranosonate
    • alpha-L-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-, sodium salt
    • NCGC00166284-01
    • Ro 7-6145
    • EPA Pesticide Chemical Code 109601
    • W-202976
    • Q27257626
    • Natrium-2,3:4,6-di-O-isopropyliden-2-keto-L-gulonat
    • CHEMBL3561805
    • SODIUM 2,3:4,6-BIS-O-(1-METHYLETHYLIDINE)-.ALPHA.-L-XYLO-2- HEXULOFURANOSONATE
    • .alpha.-L-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-, sodium salt
    • 52508-35-7
    • Dikegulac sodium 100 microg/mL in Acetonitrile:Water
    • 3M4815901H
    • Dikegulac [German]
    • HSDB 8032
    • Dikegulac-sodium [ISO]
    • SODIUM 2,3:4,6-DI-O-ISOPROPYLIDENE-.ALPHA.-L-XYLO-2-HEXULOFURANOSONATE
    • .ALPHA.-L-XYLO-2-HEXULOFURANOSONIC ACID, 2,3:4,6-BIS-O-(1-METHYLETHYLIDENE)-, SODIUM SALT (1:1)
    • CAS-52508-35-7
    • Sodium 2,3:4,6-bis-O-(1-methylethylidine)-alpha-L-xylo-2-hexulofuranosonate
    • UNII-3M4815901H
    • Dikegulac-sodium
    • Natrium-2,3:4,6-di-O-isopropyliden-2-keto-L-gulonat [German]
    • Dikegulac sodium 10 microg/mL in Acetonitrile
    • sodium;(1R,2S,6R,8S)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[6.4.0.02,6]dodecane-6-carboxylate
    • NS00089142
    • EINECS 257-976-8
    • SCHEMBL144093
    • Caswell No. 098AA
    • DTXCID0014540
    • 2,3':4,6-Bis-O-(1-methylethylidene)-alpha-L-xylo-2-hexulofuranosonic acid sodium salt
    • Sodium salt of 2,3:4,6-di-O-isopropylidene-alpha-L-xylo-2-hexalofuranosonic acid
    • 2,3:4,6BisO(1methylethylidene)alphaLxylo2hexulofuranosonic acid sodium salt
    • Sodium salt of 2,3:4,6-bis-O-(1-methylethylidene)-alpha-L-xylo-2-hexulourano-sonic acid
    • Sodium 2,3:4,6diOisopropylidenealphaLxylo2hexulofuranosonate
    • 2,3:4,6-Di-O-isopropylidene-2-keto-L-gulonic acid sodium salt
    • SODIUM 2,3:4,6-BIS-O-(1-METHYLETHYLIDINE)-.ALPHA.-L-XYLO-2-HEXULOFURANOSONATE
    • 257-976-8
    • Dikegulac (ANSI)
    • ALPHA-L-XYLO-2-HEXULOFURANOSONIC ACID, 2,3:4,6-BIS-O-(1-METHYLETHYLIDENE)-, SODIUM SALT (1:1)
    • Ro 76145
    • USEPA/OPP Pesticide Code: 109601
    • MD13687
    • alphaLxylo2Hexulofuranosonic acid, 2,3:4,6bisO(1methylethylidene), sodium salt
    • Sodium 2,3:4,6-di-O-isopropylidene-a-L-xylo-2-hexulofuranosonate;Dikegulac sodium
    • DEWVPZYHFVYXMZ-QCILGFJPSA-M
    • Natrium2,3:4,6diOisopropyliden2ketoLgulonat
    • Dikegulac Na
    • Inchi: 1S/C12H18O7.Na/c1-10(2)15-5-6-7(17-10)8-12(16-6,9(13)14)19-11(3,4)18-8;/h6-8H,5H2,1-4H3,(H,13,14);/q;+1/p-1/t6-,7+,8-,12+;/m0./s1
    • InChI Key: DEWVPZYHFVYXMZ-QCILGFJPSA-M
    • SMILES: [Na+].O1[C@H]2COC(C)(C)O[C@H]2[C@H]2[C@]1(C(=O)[O-])OC(C)(C)O2

Computed Properties

  • Exact Mass: 296.08700
  • Monoisotopic Mass: 296.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 424
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3A^2

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: 375.2°Cat760mmHg
  • Flash Point: 140°C
  • PSA: 86.28000
  • LogP: -0.86560

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